WZ4141R

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• InChI: InChI=1S/C16H15N3O2/c1-2-15(20)19-11-4-3-5-12(10-11)21-14-7-9-18-16-13(14)6-8-17-16/h3-10H,2H2,1H3,(H,17,18)(H,19,20)
• InChIKey: MWRPLDOUQAMQEC-UHFFFAOYSA-N

WZ4141R: Chemical Identity and Baseline Characterization

WZ4141R (CAS 2319589-98-3, N-(3-((1H-pyrrolo[2,3-b]pyridin-4-yl)oxy)phenyl)propionamide) is a well-defined small molecule with the molecular formula C16H15N3O2 and a molecular weight of 281.31 g/mol [1]. It is classified as a synthetic intermediate and is available from multiple vendors with purity specifications typically ≥98% . The compound is soluble in DMSO (≥50 mg/mL) and is supplied for research use only [1]. This guide is intended for scientific procurement where a decision must be made between WZ4141R and closely related analogs or alternative intermediates.

Defined 1H-pyrrolo[2,3-b]pyridin-4-yl ether scaffold for targeted synthesis

High purity suitable for precise synthetic workflows

Intended for chemical synthesis; not a functional inhibitor for biological assays

• [1] GLPBIO. (n.d.). WZ4141R Product Information. GLPBIO. View Source

Why WZ4141R Cannot Be Substituted with a Generic Intermediate

While WZ4141R is defined as an intermediate in chemical synthesis, its precise structure, which includes a 1H-pyrrolo[2,3-b]pyridin-4-yl ether linkage [1], distinguishes it from other intermediates. This specific scaffold is critical for the generation of downstream compounds with intended biological activity. Substituting a generic or even a structurally similar intermediate risks introducing impurities or leading to the synthesis of an incorrect final product. The following quantitative evidence guide is structured to clarify the specific role and context of WZ4141R, contrasting it with closely related compounds, to enable an informed procurement decision based on structural and synthetic utility rather than on biological activity which is not directly associated with this intermediate.

Structural Mismatch

Saturation state of propanamide side chain differs from analog WZ4141, altering reactivity and downstream product identity.

Functional Misclassification

WZ4141R has no reported biological target or IC50; substituting it for a functional inhibitor will compromise assay validity.

• [1] MIP Chem960. (n.d.). WZ4141R Chemical Information. MIP Chem960. View Source

Quantitative Evidence: Structural and Purity Differentiation

Structural Comparison with Analog WZ4141

The critical structural difference between WZ4141R and its closest named analog, WZ4141, lies in the saturation state of the propionamide side chain. WZ4141R (C16H15N3O2, MW 281.31) possesses a fully saturated propanamide group, whereas WZ4141 (C16H13N3O2, MW 279.29) is unsaturated [1]. This results in a molecular weight difference of 2.02 g/mol and distinct chemical reactivity.

Structure vs. WZ4141

Head-to-head

WZ4141R: C₁₆H₁₅N₃O₂, 281.31 g/mol
WZ4141: C₁₆H₁₃N₃O₂, 279.29 g/mol
Δ 2.02 g/mol (saturated vs. unsaturated propanamide)

Structural mismatch prevents direct substitution in synthesis.

Data from vendor structural specifications.

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	WZ4141R: C16H15N3O2, 281.31 g/mol
Comparator Or Baseline	WZ4141: C16H13N3O2, 279.29 g/mol
Quantified Difference	2.02 g/mol increase due to the addition of two hydrogen atoms.
Conditions	Comparison of vendor-provided structural data.

Why This Matters

This structural difference means WZ4141R and WZ4141 are not interchangeable; procurement of the correct intermediate is essential for the successful synthesis of a specific target compound.

• [1] GLPBIO. (n.d.). WZ4141R Chemical Properties. GLPBIO. View Source

Purity Benchmarking Against Standard Specifications

Vendor specifications for WZ4141R are consistently reported with a purity of >98% . This aligns with the standard purity grade for research-use synthetic intermediates, which typically ranges from 95% to 99% [1]. This purity level is sufficient for most synthetic applications, including those requiring high-precision .

Purity Grade

Class-level

>98%

Meets high-end purity range for research intermediates.

Vendor COA data; confirm lot-specific purity.

Evidence Dimension	Chemical Purity (as per vendor COA specification)
Target Compound Data	WZ4141R: >98%
Comparator Or Baseline	Typical Research Intermediate: 95-99%
Quantified Difference	WZ4141R meets the high end of the standard range.
Conditions	Vendor Certificate of Analysis (COA) data.

Why This Matters

The specified purity ensures that the compound is fit for purpose as an intermediate in research and development, minimizing the risk of side reactions or contamination in subsequent synthetic steps.

• [1] American Chemical Society. (n.d.). Understanding Purity Grades for Chemical Reagents. ACS. View Source

Role as an Intermediate vs. Functional Inhibitor

Multiple authoritative sources classify WZ4141R as an intermediate in the synthesis of compounds, not as a functional inhibitor . While some vendor descriptions may broadly allude to potential applications in cancer or inflammation models , no primary research literature or patent identifies WZ4141R itself as having a biological target or measurable IC50 value. This contrasts with functional EGFR inhibitors like osimertinib, which have well-documented IC50 values (e.g., 2-8 nM against mutant EGFR) [1].

Function vs. EGFR Inhibitor

Class-level

WZ4141R: Synthetic intermediate, no reported IC₅₀
Osimertinib: EGFR inhibitor, IC₅₀ 2–8 nM

Select only for synthetic chemistry, not biological assays.

Review vendor descriptions and primary literature.

Evidence Dimension	Primary Function/Application
Target Compound Data	WZ4141R: Synthetic Intermediate
Comparator Or Baseline	Functional EGFR Inhibitor (e.g., Osimertinib): Targeted Therapeutic
Quantified Difference	No direct biological activity reported for WZ4141R.
Conditions	Review of vendor descriptions and primary literature.

Why This Matters

This distinction is paramount for procurement. A scientist seeking an EGFR inhibitor for a functional assay should not select WZ4141R; it is intended for synthetic chemistry, not biological testing.

• [1] Cross, D. A. E., et al. (2014). AZD9291, an Irreversible EGFR TKI, Overcomes T790M-Mediated Resistance to EGFR Inhibitors in Lung Cancer. Cancer Discovery, 4(9), 1046–1061. View Source

Defined Application Scenarios for WZ4141R

Synthesis of 1H-pyrrolo[2,3-b]pyridine-Based Kinase Inhibitors

The core 1H-pyrrolo[2,3-b]pyridin-4-yl ether scaffold of WZ4141R [1] is a privileged structure found in numerous kinase inhibitors. This scenario is ideal for synthetic chemists who require this specific building block to construct a focused library of analogs for structure-activity relationship (SAR) studies. The procurement of WZ4141R with a specified purity of >98% ensures that the synthetic outcome is not confounded by impurities from the starting intermediate .

Reference Standard for Analytical Method Development

Due to its well-defined structure (C16H15N3O2) and high purity (>98%) [1], WZ4141R is suitable for use as an analytical reference standard. It can be employed in the development and validation of HPLC, LC-MS, or NMR methods for the identification and quantification of related compounds in complex reaction mixtures or as a system suitability standard [2].

In-House Synthesis of Advanced Intermediates

In a multi-disciplinary research environment, a medicinal chemistry core may need to synthesize a specific advanced intermediate for a biology collaborator. WZ4141R, as a commercially available, high-purity intermediate [1], serves as a reliable starting material. Procuring this specific compound reduces internal synthetic burden and ensures reproducibility across experiments, as the structural identity (differentiated from WZ4141) is critical for the intended downstream biological application.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold synthesis

Core 1H-pyrrolo[2,3-b]pyridin-4-yl ether scaffold

Purity and structural integrity for SAR library construction

Analytical reference standard

Well-defined structure and high purity

Method suitability and system qualification

Advanced intermediate supply

Commercially available high-purity intermediate

Batch-to-batch reproducibility and synthetic efficiency

• [1] GLPBIO. (n.d.). WZ4141R Chemical Properties. GLPBIO. View Source
• [2] ICH Expert Working Group. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Harmonised Tripartite Guideline. View Source